Cas no 2171899-64-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid
• CAS No: 2171899-64-0
• MF: C₂₃H₂₂N₂O₆
• MW: 422.430586338043
• CID: 6046093
• PubChem ID: 165777077
• Update Time: 2025-10-21

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid
• EN300-1550485
• 2171899-64-0
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]but-2-ynoic acid

• Inchi： 1S/C23H22N2O6/c1-30-20(22(28)24-12-6-11-21(26)27)13-25-23(29)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,12-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： KQYXCGXNJQJFQI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC#CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.14778643g/mol
• Monoisotopic Mass: 422.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic Acid (CAS No. 2171899-64-0)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171899-64-0, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a versatile intermediate in the synthesis of biologically active molecules. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide group in its structure suggests potential applications in drug development, particularly in the modulation of enzyme activity and receptor binding.

The structure of this compound is characterized by a butynoic acid backbone, which is a rare yet valuable scaffold in medicinal chemistry. The butynoic acid moiety introduces a terminal alkyne group, which can be further functionalized through various chemical reactions such as hydrogenation, oxidation, or coupling reactions. This flexibility makes it an attractive building block for the synthesis of more complex molecules. Additionally, the methoxypropanamido group adds another layer of reactivity, enabling the formation of amide linkages that are crucial in peptidomimetic and protein-targeting drug designs.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The fluoren-9-ylmethoxycarbonyl group, in particular, has been extensively studied for its ability to improve the solubility and metabolic stability of drug candidates. This group is often employed as a protecting group for amino acids during peptide synthesis, ensuring high yields and purity. Its incorporation into the molecule under discussion suggests that it may serve a similar role in the development of new therapeutic agents.

The methoxypropanamido portion of the molecule introduces a hydrophilic character, which can be beneficial for oral bioavailability and cellular uptake. This balance between hydrophobicity and hydrophilicity is critical for designing molecules that can effectively interact with biological targets while maintaining stability in biological systems. The combination of these features makes 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between this compound and biological targets such as enzymes and receptors. These computational approaches have been instrumental in accelerating the drug discovery process by reducing the need for extensive experimental screening.

The butynoic acid moiety has also been explored for its potential applications in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable component in the synthesis of advanced materials with tailored properties. These materials could find applications in various fields, including biodegradable plastics, smart coatings, and high-performance adhesives.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidobut-2-ynoic acid (CAS No. 2171899-64-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for further investigation into drug development, material science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of chemistry and medicine.